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Compound of Interest

Compound Name: 4,4'-Diamino-2-methylazobenzene

Cat. No.: B1605504

In-Depth Technical Guide: 4,4'-Diamino-2-
methylazobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4,4'-Diamino-2-methylazobenzene,
including its chemical identity, physicochemical properties, and synthesis, compiled for the use
of researchers and professionals in drug development and related scientific fields.

Chemical Identity

e IUPAC Name: 4-[(4-aminophenyl)diazenyl]-3-methylaniline[1]

« CAS Number: 43151-99-1[1][2][3]

Physicochemical Properties

A summary of key quantitative data for 4,4'-Diamino-2-methylazobenzene is presented in the
table below. This information is crucial for understanding the compound's behavior in various
experimental settings.
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Property Value Source
Molecular Formula C13H14Na4 [11[3]
Molecular Weight 226.28 g/mol [1][2]
Physical Description Solid

Boiling Point 447.7°C at 760 mmHg

Flash Point 224.5°C

InChi Key UOABMKNOHFGBSD- e

UHFFFAOYSA-N

Synthesis

While a specific, detailed experimental protocol for the synthesis of 4,4'-Diamino-2-
methylazobenzene is not readily available in the reviewed literature, a general and widely
applicable method for the synthesis of its parent compound, 4,4'-diaminoazobenzene, can be
adapted. This method involves a two-step process: the oxidative coupling of an acetanilide
derivative followed by hydrolysis.

Experimental Protocol: Synthesis of 4,4'-
diaminoazobenzene (lllustrative)

This protocol describes the synthesis of the closely related 4,4'-diaminoazobenzene and can
serve as a basis for the synthesis of its 2-methyl derivative.

Step 1: Synthesis of 4,4'-bis(acetamido)azobenzene

 In a 1-liter, three-necked round-bottomed flask equipped with a stirrer, reflux condenser, and
thermometer, combine 500 mL of glacial acetic acid, 29.0 g (0.19 mole) of p-
aminoacetanilide, 40 g (0.26 mole) of sodium perborate tetrahydrate, and 10 g (0.16 mole) of
boric acid.[4]

e Heat the mixture with stirring to 50—-60°C and maintain this temperature for 6 hours. The
product will begin to precipitate after approximately 40 minutes.[4]
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« After the reaction period, cool the mixture to room temperature.[4]
e Collect the yellow product, 4,4'-bis(acetamido)azobenzene, using a Buchner funnel.[4]

e Wash the product with water until the washings are neutral to pH paper, and then dry it in an
oven at 110°C.[4]

Step 2: Hydrolysis to 4,4'-diaminoazobenzene

e In a 500-mL round-bottomed flask equipped with a reflux condenser and a magnetic stirrer,
place 150 mL of methanol, 150 mL of 6N hydrochloric acid, and the entire yield of 4,4'-
bis(acetamido)azobenzene from the previous step.[4]

o Heat the mixture under reflux for 1.5 hours.[4]
o Cool the reaction mixture and collect the resulting violet solid on a Biichner funnel.[4]
e Suspend the damp product in 500 mL of water in a 1-liter beaker with a stirrer.

» Slowly neutralize the mixture by adding 2.5N sodium hydroxide. The free base will separate
out as the salt dissolves.[4]

o Collect the final product, 4,4'-diaminoazobenzene, on a Buchner funnel, wash it with water,
and dry it under reduced pressure.[4]

To synthesize 4,4'-Diamino-2-methylazobenzene, one would need to start with the
appropriately methylated aniline precursor. A plausible synthetic approach is illustrated in the
following workflow.
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A plausible synthetic workflow for 4,4'-Diamino-2-methylazobenzene.

Biological and Chemical Significance

Derivatives of diaminoazobenzene are utilized in various fields, including as precursors for
dyes and polymers. The amino groups provide sites for further chemical modifications, making
these compounds versatile building blocks in organic synthesis. While specific involvement in
biological signaling pathways for 4,4'-Diamino-2-methylazobenzene is not documented,
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related azo compounds are known to have biological activity and have been studied in the
context of their metabolism and protein binding. For instance, in vitro studies on the metabolism
of 2,4-diaminoazobenzene have been conducted to understand its interaction with proteins.[5]

The general structure of diaminoazobenzenes allows for their use as intermediates in the
synthesis of more complex molecules, such as colored diisocyanates.
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General application workflow for a diaminoazobenzene derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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